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Compound of Interest

Compound Name: (R)-Apremilast

Cat. No.: B2467101 Get Quote

Apremilast, an oral phosphodiesterase 4 (PDE4) inhibitor, has demonstrated efficacy in the

treatment of psoriasis and psoriatic arthritis. As a chiral molecule, it exists as two enantiomers,

S-(-)-Apremilast and R-(+)-Apremilast. Preclinical and clinical data indicate that the therapeutic

activity of Apremilast is primarily attributed to the S-enantiomer.

This guide provides a comparative analysis of the enantiomers of Apremilast, focusing on their

biochemical activity and potential efficacy in psoriatic arthritis models. The information is

intended for researchers, scientists, and drug development professionals.

Mechanism of Action: PDE4 Inhibition and
Downstream Effects
Apremilast exerts its anti-inflammatory effects by inhibiting PDE4, an enzyme that degrades

cyclic adenosine monophosphate (cAMP). The resulting increase in intracellular cAMP levels

modulates the expression of various pro-inflammatory and anti-inflammatory cytokines. This

signaling cascade is central to the therapeutic effect of Apremilast in psoriatic arthritis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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